Cas no 62702-75-4 (Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)-)

• Product Name: Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)-
• CAS No: 62702-75-4
• MF: C₁₄H₈O₂
• MW: 208.21212387085
• CID: 434682
• PubChem ID: 71383668
• Update Time: 2025-04-19

Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)- Chemical and Physical Properties

Names and Identifiers

• Cyclobuta[b]naphthalene-3,8-dione, 1,2-dihydro-1,2-bis(methylene)-
• 1,2-dimethylidenecyclobuta[b]naphthalene-3,8-dione
• 62702-75-4
• DTXSID70805968
• 1,2-Dimethylidene-1,2-dihydrocyclobuta[b]naphthalene-3,8-dione

• Inchi： 1S/C14H8O2/c1-7-8(2)12-11(7)13(15)9-5-3-4-6-10(9)14(12)16/h3-6H,1-2H2
• InChI Key： SEMWOOAQZRRQGK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C(=C)C(=C)C=21)=O

Computed Properties

• Exact Mass: 208.05244
• Monoisotopic Mass: 208.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14